Cas no 130650-44-1 (1-Docosanol, 4-methyl-, (S)-)

• Product Name: 1-Docosanol, 4-methyl-, (S)-
• CAS No: 130650-44-1
• MF: C₂₃H₄₈O
• MW: 340.626627922058
• CID: 1230269
• Update Time: 2024-08-05

1-Docosanol, 4-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Docosanol, 4-methyl-, (S)-
• 1-Docosanol, 4-methyl-, (S)- (9CI)

• Inchi： 1S/C23H48O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-23(2)21-19-22-24/h23-24H,3-22H2,1-2H3/t23-/m0/s1
• InChI Key： PQWBNKJFDSFSPM-QHCPKHFHSA-N
• SMILES： C(O)CC[C@@H](C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.41028

Experimental Properties

• Density: 0.838±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±10.0 °C(Predicted)
• PSA: 9.23
• pka: 15.17±0.10(Predicted)